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Compound of Interest

Compound Name: AdipoRon hydrochloride

Cat. No.: B560312 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of AdipoRon hydrochloride, a potent

and selective agonist of the adiponectin receptors AdipoR1 and AdipoR2. Adherence to these

procedures is critical for personnel safety and environmental protection.

Chemical and Physical Properties
A thorough understanding of a substance's properties is the first step in safe handling and

disposal. Key quantitative data for AdipoRon hydrochloride are summarized below.

Property Value

Molecular Weight 464.98 g/mol

Formula C₂₇H₂₈N₂O₃・HCl

Purity ≥98%

Solubility (DMSO) Soluble to 100 mM

Solubility (Ethanol) Soluble to 10 mM

Solubility (Water) Slightly soluble (1 mg/ml)[1]

Storage Temperature -20°C[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b560312?utm_src=pdf-interest
https://www.benchchem.com/product/b560312?utm_src=pdf-body
https://www.benchchem.com/product/b560312?utm_src=pdf-body
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
AdipoRon hydrochloride is classified as an environmentally hazardous substance. It is crucial

to handle this compound with care to avoid release into the environment.

UN Number: 3077 Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.

(AdipoRon) Hazard Class: 9 (Miscellaneous dangerous substances and articles)

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of AdipoRon
hydrochloride. This procedure is based on general guidelines for the disposal of solid,

environmentally hazardous chemical waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety glasses with side shields, and nitrile gloves.

2. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated AdipoRon hydrochloride powder and any lab materials (e.g.,

weighing paper, contaminated pipette tips) in a dedicated, clearly labeled hazardous waste

container.

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.

Label the container with "Hazardous Waste," the chemical name ("AdipoRon
hydrochloride"), and the appropriate hazard pictogram (environmentally hazardous).

Liquid Waste (Solutions):

Solutions of AdipoRon hydrochloride (e.g., in DMSO or ethanol) should be collected in a

separate, labeled hazardous liquid waste container.

Do not mix with other incompatible waste streams.
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The container should be stored in a secondary containment bin to prevent spills.

3. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Ensure the storage area is compliant with institutional and local regulations for hazardous

waste storage.

4. Waste Disposal Request:

Once the waste container is full, or in accordance with your institution's waste pickup

schedule, arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Provide the EHS office with a complete and accurate description of the waste, including the

chemical name and quantity.

5. Decontamination of Glassware and Surfaces:

Thoroughly rinse any glassware that has come into contact with AdipoRon hydrochloride
with an appropriate solvent (e.g., ethanol or DMSO, depending on the initial solvent used),

collecting the rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the glassware with soap and water.

Wipe down any contaminated surfaces with a suitable disinfectant and dispose of the

cleaning materials as solid hazardous waste.

Important Considerations:

Do NOT dispose of AdipoRon hydrochloride down the drain or in the regular trash.[2]

Do NOT incinerate the compound unless it is done through a licensed hazardous waste

disposal facility.
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Always consult your institution's specific guidelines and local regulations for hazardous

waste disposal, as they may have additional requirements.

AdipoRon Signaling Pathway
AdipoRon hydrochloride exerts its biological effects by activating the adiponectin receptors

AdipoR1 and AdipoR2, which in turn modulates key signaling pathways involved in metabolism

and cellular energy homeostasis. The diagram below illustrates the primary signaling cascade

initiated by AdipoRon.
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Caption: AdipoRon hydrochloride signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560312#adiporon-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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